Cas no 338394-45-9 (7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile)

• Product Name: 7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile
• CAS No: 338394-45-9
• MDL: MFCD00138893
• CID: 4646833
• Update Time: 2025-05-19

7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile

• MDL： MFCD00138893

Additional information on 7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile

Introduction to 7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 338394-45-9)

7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile, identified by its CAS number 338394-45-9, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a fused pyrazolo[1,5-a]pyrimidine core, which is a privileged scaffold in medicinal chemistry, known for its biological activity and structural versatility.

The presence of a (Z)-2-(4-methoxyphenyl)ethenyl substituent adds to the complexity and functionality of the molecule. The methoxy group at the para position of the phenyl ring enhances the electronic properties of the system, influencing both its reactivity and interactions with biological targets. This structural feature is particularly intriguing because it allows for diverse pharmacophoric interactions, making the compound a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like 7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile are being explored for their potential in various therapeutic areas. The pyrazolo[1,5-a]pyrimidine scaffold has shown promise in the treatment of diseases such as cancer, inflammation, and infectious disorders. The nitrile group at the 3-position of the pyrimidine ring further enhances its pharmacological potential by contributing to hydrogen bonding and metal coordination capabilities.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have suggested that derivatives of this scaffold may interact with enzymes such as kinases and phosphodiesterases, which are crucial in cellular signaling pathways. The ability to modulate these pathways could lead to the development of new drugs that target specific diseases more effectively.

The synthesis of 7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the (Z)-2-(4-methoxyphenyl)ethenyl group necessitates careful consideration of stereochemistry to ensure the correct configuration is achieved. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic system efficiently.

Recent research has also highlighted the importance of computational methods in understanding the behavior of such complex molecules. Molecular modeling studies have been instrumental in predicting the binding modes of this compound with potential biological targets. These studies not only provide insights into its mechanism of action but also aid in designing analogs with improved properties.

The pharmacokinetic properties of 7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical potential. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration and repeated dosing regimens.

In conclusion, 7-[(Z)-2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 338394-45-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.